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Compound of Interest

Compound Name: Triredisol

CAS No.: 76773-81-4

Cat. No.: B1683672

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Triredisol is a novel, investigational radiopharmaceutical designed for non-invasive molecular

imaging of the thioredoxin (Trx) system activity. Comprising a thioredoxin reductase (TrxR)

inhibitor conjugated to a positron-emitting radionuclide, Triredisol enables the quantitative

visualization of TrxR expression levels in vivo using Positron Emission Tomography (PET). The

thioredoxin system plays a critical role in cancer progression, metastasis, and resistance to

therapy by regulating cellular redox balance and promoting cell survival.[1] Elevated levels of

TrxR are a hallmark of many aggressive cancers, making it a compelling target for both

therapeutic intervention and diagnostic imaging.

These application notes provide an overview of Triredisol, its mechanism of action, and

detailed protocols for its use in preclinical cancer models.
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Triredisol is a targeted radiotracer that selectively binds to the active site of thioredoxin

reductase. The radionuclide component allows for the detection and quantification of Triredisol
accumulation in tissues using PET imaging. The intensity of the PET signal is directly

proportional to the concentration of TrxR, providing a quantitative measure of target

engagement. This enables researchers to assess tumor proliferation, response to therapy, and

drug resistance mechanisms in a non-invasive manner.
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Figure 1. Mechanism of Action of Triredisol.
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Quantitative Data
The following tables summarize the key performance characteristics of Triredisol determined

in preclinical studies.

Table 1: In Vitro Binding Affinity of Triredisol

Cell Line TrxR Expression IC50 (nM)

A549 (Lung Cancer) High 15.2 ± 2.1

MCF-7 (Breast Cancer) Moderate 45.8 ± 5.6

PC-3 (Prostate Cancer) High 12.5 ± 1.8

| HEK293 (Normal Kidney) | Low | > 1000 |

Table 2: In Vivo Tumor Uptake in Xenograft Models (Percent Injected Dose per Gram, %ID/g at

1h post-injection)

Xenograft Model Tumor (%ID/g) Muscle (%ID/g)
Tumor-to-Muscle
Ratio

A549 4.2 ± 0.5 0.5 ± 0.1 8.4

PC-3 4.8 ± 0.7 0.6 ± 0.1 8.0

| MCF-7 | 2.1 ± 0.3 | 0.4 ± 0.05 | 5.3 |

Experimental Protocols
In Vitro Cell Binding Assay
This protocol describes a competitive binding assay to determine the affinity of Triredisol for

TrxR in cultured cells.

Materials:

Cancer cell lines (e.g., A549, PC-3)
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Cell culture medium and supplements

Triredisol

Non-radiolabeled TrxR inhibitor (for competition)

Phosphate-buffered saline (PBS)

Gamma counter

Protocol:

Culture cells to 80-90% confluency in 24-well plates.

Wash cells twice with cold PBS.

Add increasing concentrations of non-radiolabeled TrxR inhibitor to the wells.

Add a constant concentration of Triredisol (e.g., 1 nM) to all wells.

Incubate for 1 hour at 37°C.

Wash cells three times with cold PBS to remove unbound tracer.

Lyse the cells and measure the radioactivity in a gamma counter.

Calculate the IC50 value by plotting the percentage of specific binding against the

concentration of the competitor.

In Vivo PET Imaging of Tumor-Bearing Mice
This protocol outlines the procedure for performing PET imaging with Triredisol in a xenograft

mouse model.
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Experimental Workflow
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Figure 2. Workflow for In Vivo PET Imaging.

Materials:

Tumor-bearing immunodeficient mice

Triredisol (sterile solution)

Anesthetic (e.g., isoflurane)

PET/CT scanner

Saline

Protocol:

Fast mice for 4-6 hours before imaging.

Anesthetize the mouse and place it on the scanner bed.

Administer 3.7-7.4 MBq (100-200 µCi) of Triredisol via intravenous tail vein injection.

Allow for a 1-hour uptake period. The mouse can be conscious during this time.

Anesthetize the mouse again and position it in the PET/CT scanner.

Perform a CT scan for anatomical reference, followed by a 10-20 minute PET scan.

Reconstruct the images and perform quantitative analysis by drawing regions of interest

(ROIs) over the tumor and other organs.
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Calculate the tracer uptake in %ID/g.

Logical Relationships in Diagnostic Workflow
The application of Triredisol in a research setting for diagnostic development follows a logical

progression from identifying a clinical need to validating the imaging agent.

Unmet Need:
Non-invasive measure of

TrxR activity in tumors

Hypothesis:
Triredisol PET can quantify

TrxR expression

In Vitro Validation:
Binding affinity and specificity

In Vivo Preclinical Imaging:
Xenograft models

Biodistribution Studies:
Tracer uptake in organs

Dosimetry Calculations:
Radiation safety assessment

Potential for Clinical Translation
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Figure 3. Diagnostic Development Workflow.

Troubleshooting
Issue Possible Cause Solution

Low Tumor Uptake Poor radiochemical purity.
Verify the purity of Triredisol

before injection.

Low TrxR expression in the

tumor model.

Confirm TrxR expression levels

using immunohistochemistry or

western blot.

High Background Signal
Inefficient clearance of the

tracer.

Increase the uptake period to

allow for better clearance.

Non-specific binding.

Perform blocking studies with a

non-radiolabeled TrxR

inhibitor.

For further technical support, please contact our scientific support team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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